Cas no 136994-93-9 (1-(3-methoxyphenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole)

• Product Name: 1-(3-methoxyphenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole
• CAS No: 136994-93-9
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 1241629
• PubChem ID: 362000
• Update Time: 2025-04-20

1-(3-methoxyphenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole
• 1H,3H-Thiazolo(3,4-a)benzimidazole, 1-(3-methoxyphenyl)-
• 1H,3H-Thiazolo[3,4-a]benzimidazole, 1-(3-methoxyphenyl)-
• Methyl 3-(3H-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)phenyl ether
• 1-(3-methoxyphenyl)-1,3-dihydro-[1,3]thiazolo[3,4-a]benzimidazole
• NSC 625479
• NSC-625479
• DTXSID90929630
• 1-(3-methoxyphenyl)-1,3-dihydrothiazolo[3,4-a]benzimidazole
• 1-(3-Methoxyphenyl)-1H,3H-[1,3]thiazolo[3,4-a]benzimidazole
• CHEMBL1978246
• NCI60_007880
• NSC625479
• 136994-93-9

• Inchi： 1S/C16H14N2OS/c1-19-12-6-4-5-11(9-12)16-18-14-8-3-2-7-13(14)17-15(18)10-20-16/h2-9,16H,10H2,1H3
• InChI Key： KZLPIHZICDIAQU-UHFFFAOYSA-N
• SMILES： S1CC2=NC3C=CC=CC=3N2C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 520.8°C at 760 mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.702
• PSA: 27.05